Cas no 71082-57-0 (3-Quinolinecarboxylic acid, 8-ethoxy-)
71082-57-0 structure
Product Name:3-Quinolinecarboxylic acid, 8-ethoxy-
CAS No:71082-57-0
MF:C12H11NO3
MW:217.220643281937
CID:976071
PubChem ID:45117437
Update Time:2024-03-01
3-Quinolinecarboxylic acid, 8-ethoxy- Chemical and Physical Properties
Names and Identifiers
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- 3-Quinolinecarboxylicacid,8-ethoxy-(9CI)
- 3-Quinolinecarboxylic acid, 8-ethoxy-
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- Inchi: 1S/C12H11NO3/c1-2-16-10-5-3-4-8-6-9(12(14)15)7-13-11(8)10/h3-7H,2H2,1H3,(H,14,15)
- InChI Key: DXWYGIXWEWCSAQ-UHFFFAOYSA-N
- SMILES: O(CC)C1=CC=CC2=CC(C(=O)O)=CN=C21
Computed Properties
- Exact Mass: 217.07389321g/mol
- Monoisotopic Mass: 217.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59.4
3-Quinolinecarboxylic acid, 8-ethoxy- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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